1,2-Dimethoxy-2-methyl-3-benzyloxypropane

• CAS No.: 58021-04-8
• Molecular Formula: C13H20O3
• Molecular Weight: 224.30 g/mol
• IUPAC Name: (2,3-dimethoxy-2-methylpropoxy)methylbenzene
• InChI: InChI=1S/C13H20O3/c1-13(15-3,10-14-2)11-16-9-12-7-5-4-6-8-12/h4-8H,9-11H2,1-3H3
• InChI Key: AIFUGVTVGLUTBU-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)(COCC1=CC=CC=C1)OC

Description

1,2-Dimethoxy-2-methyl-3-benzyloxypropane is a useful research compound. Its molecular formula is C13H20O3 and its molecular weight is 224.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(Benzyloxymethyl)-1-methylethane-1,2-diol (10 g) and sodium hydride (1.2 g) were stirred together in dimethyl formamide (50 ml) for 12 h; the reaction mixture was then treated with methyl iodide (7.1g) and again stirred for 4 h. The reaction product was then stripped at 100°/1 mm and the residue purified by chromatography on silica gel eluted with 9/1 methylene chloride/ether to give a small forerun of 1,2-dimethoxy-2-methyl-3-benzyloxypropane and then 11 g 1-methoxy-3-benzyloxy-2-methylpropan-2-ol as a colourless oil. The structure was confirmed by n.m.r. techniques.